Cas no 2172367-08-5 (3-cyclobutyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid)

• Product Name: 3-cyclobutyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid
• CAS No: 2172367-08-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6034676
• PubChem ID: 165562810
• Update Time: 2025-06-14

3-cyclobutyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclobutyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid
• 3-cyclobutyl-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}propanoic acid
• EN300-1579338
• 2172367-08-5

• Inchi： 1S/C28H34N2O5/c1-17(2)23(27(33)30-25(14-26(31)32)18-8-7-9-18)15-29-28(34)35-16-24-21-12-5-3-10-19(21)20-11-4-6-13-22(20)24/h3-6,10-13,17-18,23-25H,7-9,14-16H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： NXJVRYHQJUEHEB-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(C)C)NC(CC(=O)O)C1CCC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclobutyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid

Comprehensive Analysis of 3-cyclobutyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid (CAS No. 2172367-08-5)

The compound 3-cyclobutyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid (CAS No. 2172367-08-5) is a specialized peptide derivative widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclobutyl moiety, makes it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly focusing on this compound due to its potential applications in drug discovery, particularly in targeting protein-protein interactions and enzyme inhibition.

In recent years, the demand for Fmoc-protected amino acids like 3-cyclobutyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid has surged, driven by advancements in peptide-based therapeutics. This compound is particularly relevant in the context of personalized medicine and bioconjugation techniques, where precise molecular modifications are critical. Its CAS No. 2172367-08-5 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in biomedical research.

The cyclobutyl group in this compound enhances its structural rigidity, which is advantageous for designing bioactive molecules with improved binding affinity. Additionally, the Fmoc group provides a reversible protecting mechanism, enabling selective deprotection during solid-phase peptide synthesis (SPPS). This feature aligns with the current trend toward green chemistry, as it minimizes side reactions and improves yield efficiency. Laboratories specializing in peptide synthesis often prioritize this compound for its reliability and versatility.

From a synthetic chemistry perspective, 3-cyclobutyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid exemplifies the intersection of organic chemistry and biotechnology. Its molecular design addresses key challenges in drug delivery systems, such as stability and bioavailability. As the pharmaceutical industry shifts toward high-throughput screening and fragment-based drug design, this compound’s role as a building block is becoming increasingly prominent.

Another area of interest is the compound’s potential in cancer research. The Fmoc-protected scaffold allows for the incorporation of targeted ligands, which can be tailored to interact with specific biomarkers. This aligns with the broader focus on precision oncology, where researchers seek to develop therapies with minimal off-target effects. The CAS No. 2172367-08-5 is often cited in patents and publications related to anticancer agents, underscoring its significance in modern drug development.

In summary, 3-cyclobutyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid represents a critical tool for medicinal chemists and biotechnologists. Its multifaceted applications, from peptide synthesis to therapeutic discovery, make it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of pharmaceutical innovation.